N-(6-benzyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(phenylthio)acetamide hydrochloride

• IUPAC Name: N-(6-benzyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-2-phenylsulfanylacetamide;hydrochloride
• InChI: InChI=1S/C23H21N3OS2.ClH/c24-13-20-19-11-12-26(14-17-7-3-1-4-8-17)15-21(19)29-23(20)25-22(27)16-28-18-9-5-2-6-10-18;/h1-10H,11-12,14-16H2,(H,25,27);1H
• InChI Key: QFCAFLCJVXSOMF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C(=C(S2)NC(=O)CSC3=CC=CC=C3)C#N)CC4=CC=CC=C4.Cl
• Molecular Formula: C23H22ClN3OS2
• Molecular Weight: 456.0 g/mol

Description

N-(6-benzyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(phenylthio)acetamide hydrochloride is a useful research compound. Its molecular formula is C23H22ClN3OS2 and its molecular weight is 456.02. The purity is usually 95%.
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Scientific Research Applications

1. ACAT Inhibition and Treatment of Diseases Involving ACAT-1 Overexpression

A related compound, 2-(4-(2-((1 H-Benzo[d]imidazol-2-yl)thio)ethyl)piperazin-1-yl)- N-(6-methyl-2,4-bis(methylthio)pyridin-3-yl)acetamide hydrochloride (K-604), was identified as an aqueous-soluble potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1, exhibiting selectivity over ACAT-2. This compound, due to its enhanced solubility and absorption, shows promise for treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

2. Synthesis of Diverse Heterocyclic Compounds

Research has focused on the synthesis of various heterocyclic compounds, like pyrazoles, thiadiazoles, and bipyridines, using precursors structurally related to the specified compound. These syntheses contribute to the exploration of novel chemical entities with potential biological activities (Dawood et al., 2011).

3. Anticonvulsant Activities

Compounds structurally similar to N-(6-benzyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(phenylthio)acetamide hydrochloride have been synthesized and evaluated for their anticonvulsant activity, particularly against seizures induced by N-methyl-D-aspartate (NMDA) in mice. These studies aid in understanding the structure-activity relationships of such compounds (Ohkubo et al., 1996).

4. Antimicrobial Activity

Several studies have synthesized derivatives and analogs of related compounds and assessed their antimicrobial activities. These studies contribute to the discovery of new antimicrobial agents and provide insights into the structure-activity relationships in this class of compounds (Fahim & Ismael, 2019).

5. Insecticidal Assessment

Compounds similar to the specified chemical have been synthesized and evaluated as potential insecticidal agents against pests like the cotton leafworm, Spodoptera littoralis. This research provides valuable information for developing new agricultural chemicals (Fadda et al., 2017).